Cas no 14757-81-4 (4-Chlorofuro[2,3-d]pyridazine)

• Product Name: 4-Chlorofuro[2,3-d]pyridazine
• CAS No: 14757-81-4
• MF: C₆H₃ClN₂O
• MW: 154.553819894791
• CID: 4827398
• Update Time: 2025-09-20

4-Chlorofuro[2,3-d]pyridazine Chemical and Physical Properties

Names and Identifiers

• 4-chlorofuro[2,3-d]pyridazine
• 4-Chlorofuro[2,3-d]pyridazine

• Inchi： 1S/C6H3ClN2O/c7-6-4-1-2-10-5(4)3-8-9-6/h1-3H
• InChI Key： RBVQTUWMTOKWBI-UHFFFAOYSA-N
• SMILES： ClC1C2C=COC=2C=NN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 133
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 4-Chlorofuro[2,3-d]pyridazine

4-Chlorofuro[2,3-d]pyridazine (CAS No. 14757-81-4): A Versatile Heterocyclic Compound with Promising Applications

4-Chlorofuro[2,3-d]pyridazine (CAS 14757-81-4) is an intriguing heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This fused pyridazine derivative combines the structural features of both furan and pyridazine rings, creating a unique molecular scaffold with diverse chemical properties. The presence of the chloro substituent at the 4-position significantly influences its reactivity and potential applications, making it a valuable building block in organic synthesis.

Recent studies highlight the growing importance of chlorinated heterocycles like 4-Chlorofuro[2,3-d]pyridazine in drug discovery programs. The compound's molecular structure offers multiple sites for further functionalization, allowing medicinal chemists to develop novel bioactive molecules. In 2023, research papers published in the Journal of Medicinal Chemistry emphasized the potential of such fused ring systems in targeting protein-protein interactions, a hot topic in contemporary drug development.

The synthesis of 4-Chlorofuro[2,3-d]pyridazine typically involves cyclization reactions starting from appropriate pyridazine precursors. Modern synthetic approaches focus on developing more efficient and environmentally friendly routes, aligning with the pharmaceutical industry's push toward green chemistry principles. Advanced characterization techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the structure of this compound and its derivatives.

Beyond pharmaceutical applications, 4-Chlorofuro[2,3-d]pyridazine shows promise in materials science. Its conjugated π-system makes it interesting for developing organic electronic materials, particularly in the design of novel semiconductors for OLED devices. Researchers are investigating its potential as a building block for photoactive materials that could be used in solar energy conversion systems, addressing the global demand for sustainable energy solutions.

The stability and handling characteristics of 4-Chlorofuro[2,3-d]pyridazine make it suitable for various laboratory applications. Proper storage conditions (typically under inert atmosphere at low temperatures) ensure its longevity as a research chemical. Analytical methods for quality control have been well-established, with HPLC being the most common technique for purity assessment in commercial samples.

Market analysis indicates growing demand for specialized heterocyclic building blocks like 4-Chlorofuro[2,3-d]pyridazine, particularly from contract research organizations and academic institutions engaged in drug discovery. The compound's price and availability fluctuate based on synthetic complexity and purity requirements, with current market trends showing increased interest in high-purity (>98%) samples for screening purposes.

Recent patent literature reveals innovative applications of 4-Chlorofuro[2,3-d]pyridazine derivatives in various therapeutic areas. Several 2023 patent filings describe its incorporation into molecules targeting neurological disorders and inflammatory conditions, reflecting the compound's versatility in medicinal chemistry. These developments align with current healthcare priorities and the search for novel treatments for chronic diseases.

From a regulatory perspective, 4-Chlorofuro[2,3-d]pyridazine is not currently classified as a controlled substance in major markets. However, researchers should always consult local regulations when planning experiments, as chemical regulations are subject to change. Proper laboratory safety protocols should be followed when handling this compound, including the use of appropriate personal protective equipment.

The future research directions for 4-Chlorofuro[2,3-d]pyridazine appear promising, with several groups investigating its potential in catalysis and as a ligand in transition metal complexes. These applications could contribute to more sustainable chemical processes, addressing industry needs for efficient and selective transformations. Computational chemistry studies are also helping to predict new reactivities and properties of this interesting scaffold.

For researchers considering working with 4-Chlorofuro[2,3-d]pyridazine, it's worth noting that several commercial suppliers now offer custom synthesis services for derivatives and analogs. This availability facilitates structure-activity relationship studies and accelerates the discovery of new applications. The compound's relatively stable nature under standard laboratory conditions makes it accessible to researchers with standard organic chemistry equipment.

In conclusion, 4-Chlorofuro[2,3-d]pyridazine (CAS 14757-81-4) represents an important class of fused heterocyclic compounds with wide-ranging potential in both life sciences and materials applications. Its unique structural features continue to inspire innovative research across multiple disciplines, making it a compound of enduring interest in the scientific community.